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Compound of Interest

Compound Name: Fijimycin C

Cat. No.: B1466044

Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed protocol for the isolation and purification of Fijimycin C, a
depsipeptide with significant antibacterial activity, from the fermentation broth of Streptomyces
sp. strain CNS-575.[1][2] The methodologies outlined below are based on established
procedures and are intended to guide researchers in obtaining this compound for further study
and development.[1]

Overview of the Process

The isolation and purification of Fijimycin C involves a multi-step process that begins with the
fermentation of the marine-derived Streptomyces sp. CNS-575.[1][3] Following fermentation,
the secondary metabolites are adsorbed onto a resin, extracted using an organic solvent, and
then subjected to a two-step chromatographic purification process.[1] The initial purification is
achieved through silica gel open column chromatography, followed by a final purification step
using reversed-phase high-performance liquid chromatography (RP-HPLC) to yield pure
Fijimycin C.[1]

Data Summary

The quantitative data from the isolation and purification process are summarized in the tables
below for clarity and easy comparison.

Table 1: Yields at Each Stage of Purification
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Purification Stage Starting Material Recovered Material Yield
) 40 L Culture of
Fermentation & Crude Acetone
_ Streptomyces sp. 8.6 g[1][3]
Extraction Extract
CNS-575
Silica Gel 8.6 g Crude Acetone Fraction Six 3.9 g[1]
Chromatography Extract (Depsipeptide-rich) > 9

| Reversed-Phase HPLC | 3.9 g Fraction Six | Purified Fijimycin C | 3.2 mg[1] |

Table 2: RP-HPLC Parameters and Results for Fijimycin C Isolation

Parameter Specification

Reversed-Phase High-Performance Liquid
Chromatography System

Chromatography

Phenomenex Luna C18 (10 mm x 250 mm, 5
Column ) ]

um particle size)[1]
Mobile Phase 65% aqueous Acetonitrile (CH3CN)[1]
Flow Rate 2.5 mL/min[1]

UV Detection Wavelength

254 nm[1][3]

Retention Time of Fijimycin C

17.5 minutes[1]

Physical Appearance

Amorphous white powder[1][3]

| Molecular Formula | C44H62N80O12[1][3] |

Experimental Protocols

The following sections provide detailed, step-by-step methodologies for the complete isolation

and purification process.

3.1 Part 1: Fermentation of Streptomyces sp. CNS-575
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e Strain and Culture Medium:

o The producing organism is Streptomyces sp. strain CNS-575, isolated from a marine
sediment sample.[1][3]

o Prepare the liquid medium (A1Bfe+C), which consists of 10 g starch, 4 g yeast extract, 2 g
peptone, 1 g CaCOs, 40 mg Fez2(S0a4)3-4H20, and 100 mg KBr per 1 liter of seawater.[1][3]

e Fermentation Conditions:

o Inoculate 40 separate 1-liter volumes of the A1Bfe+C medium.[1][3]

o Incubate the cultures at 27 °C for 6 days with constant shaking at 215 rpm.[1][3]

3.2 Part 2: Extraction of Crude Fijimycin Complex

o Adsorption of Metabolites:

o At the end of the 6-day fermentation period, add pre-sterilized Amberlite XAD-7 resin to
each culture flask at a concentration of 20 g/L.[1][3]

o Continue to shake the flasks at a low speed for an additional two hours to allow for the
adsorption of extracellular secondary metabolites onto the resin.[1][3]

e Harvesting and Extraction:

o Collect the resin and cell mass by filtering the entire culture volume through cheesecloth.

[11[3]
o Wash the collected material with deionized (DI) water to remove salts.[1][3]
o Soak the resin, cell mass, and cheesecloth in acetone for 2 hours.[1][3]
o Filter the acetone extract to remove solid materials.[1]

o Remove the acetone from the filtrate under vacuum to yield the solid crude extract. From a
40 L culture, approximately 8.6 g of solid material is expected.[1][3]
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3.3 Part 3: Chromatographic Purification of Fijimycin C
e Step 3.1: Silica Gel Open Column Chromatography (Initial Fractionation)
o Apply the entire crude acetone extract (8.6 g) to a silica gel open column.[1][3]

o Elute the column using a step gradient mobile phase, starting with 10% ethyl acetate in
isooctane and gradually increasing the polarity to 15% methanol in ethyl acetate.[1][3]

o Collect the eluent in fractions. This process should yield approximately nine distinct
fractions.[1]

o lIdentify the fraction containing the desired depsipeptides. Fraction six, weighing around
3.9 g, has been reported to contain Fijimycins A, B, and C.[1]

o Step 3.2: Reversed-Phase HPLC (Final Purification)

o Dissolve the depsipeptide-containing fraction (Fraction six, 3.9 g) in a suitable solvent for
HPLC injection.[1]

o Subject the sample to reversed-phase HPLC using the parameters outlined in Table 2.[1]

o Collect the eluent corresponding to the peak at a retention time of approximately 17.5
minutes. This peak represents Fijimycin C.[1]

o Evaporate the solvent from the collected fraction to obtain pure Fijimycin C as an
amorphous white powder.[1]

Visualization of the Workflow

The diagram below illustrates the complete experimental workflow for the isolation and
purification of Fijimycin C.
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Fermentation & Extraction

1. Fermentation of Streptomyces sp. CNS-575
(40L Culture, 6 days, 27°C)

2. Adsorption with XAD-7 Resin

3. Acetone Extraction

Eude Extract (8.6a

Purification

4. Silica Gel Column Chromatography
(Step Gradient Elution)

ﬁaetion Six (3.9@

5. Reversed-Phase HPLC
(65% ag. Acetonitrile)

Purified Fijimycin C (3.2 mg)

Workflow for Fijimycin C Isolation and Purification

Click to download full resolution via product page

Caption: Experimental workflow for Fijimycin C purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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